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Compound of Interest

Compound Name: N-o-tolyl-guanidine

Cat. No.: B1348334 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of N-o-tolyl-
guanidine (DOTG) as a secondary accelerator in the vulcanization of rubber. It includes typical

formulations, experimental procedures, and expected outcomes based on established

principles of rubber chemistry.

Application Notes
N-o-tolyl-guanidine (DOTG) is a member of the guanidine class of accelerators, primarily

employed as a secondary accelerator in conjunction with primary accelerators from the thiazole

(e.g., MBT, MBTS) and sulfenamide classes. Its main function is to activate the primary

accelerator, thereby increasing the rate of vulcanization and influencing the final properties of

the rubber vulcanizate.

Key Characteristics:

Synergistic Activity: DOTG exhibits a strong synergistic effect when used with acidic

accelerators like thiazoles and sulfenamides, leading to a faster and more efficient curing

process.[1]

Processing Safety: Compared to other guanidines like diphenylguanidine (DPG), DOTG

offers better scorch safety, meaning it provides a longer time before vulcanization begins at

processing temperatures, which is crucial for preventing premature curing.
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Cure Properties: It is known to provide a slow onset of cure followed by a rapid vulcanization

rate at curing temperatures.[2] This characteristic makes it particularly suitable for the

vulcanization of thick-walled rubber products where a uniform cure is essential.[3]

Physical Properties of Vulcanizates: The use of DOTG typically results in vulcanizates with

high tensile strength, high modulus, and good resilience properties.[2] It also contributes to

good aging characteristics of the rubber.[2]

Compatibility: DOTG is suitable for use in a variety of elastomers, including natural rubber

(NR), styrene-butadiene rubber (SBR), and nitrile butadiene rubber (NBR).[3]

Typical Dosage:

As a primary accelerator: 0.8-1.5 parts per hundred rubber (phr).[3]

As a secondary accelerator with thiazoles: 0.1-0.5 phr.[3]

Experimental Protocols
The following protocols describe a general procedure for evaluating the effect of DOTG in a

typical rubber compound.

2.1. Materials

Elastomer: Natural Rubber (NR, e.g., SMR-L) or Styrene-Butadiene Rubber (SBR 1502)

Filler: Carbon Black (e.g., N330)

Activators: Zinc Oxide (ZnO), Stearic Acid

Primary Accelerator: 2,2'-Dithiobis(benzothiazole) (MBTS)

Secondary Accelerator: N-o-tolyl-guanidine (DOTG)

Vulcanizing Agent: Sulfur

2.2. Rubber Compounding
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The following formulations can be used to study the effect of varying concentrations of DOTG.

Table 1: Experimental Formulations for Natural Rubber (NR)

Ingredient
Formulation 1
(Control) (phr)

Formulation 2 (phr) Formulation 3 (phr)

Natural Rubber (SMR-

L)
100 100 100

Carbon Black (N330) 45 45 45

Zinc Oxide 5 5 5

Stearic Acid 2 2 2

MBTS 1.2 1.2 1.2

DOTG 0.0 0.2 0.4

Sulfur 2.5 2.5 2.5

2.3. Mixing Procedure (Two-Roll Mill)

Mastication: Pass the rubber through the tight nip of a two-roll mill several times to soften it.

Incorporation of Activators and Filler: Add zinc oxide and stearic acid and ensure they are

well dispersed. Then, add the carbon black in increments.

Addition of Accelerators: Add the primary accelerator (MBTS) followed by the secondary

accelerator (DOTG).

Addition of Sulfur: Add the sulfur last and mix thoroughly, keeping the mill temperature low to

avoid scorching.

Homogenization: Cut and blend the compound on the mill to ensure homogeneity.

Sheeting Out: Sheet the final compound and allow it to mature for at least 24 hours at room

temperature before testing.
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2.4. Determination of Cure Characteristics

The vulcanization characteristics are determined using a Moving Die Rheometer (MDR) at a

specified temperature (e.g., 160°C).

Table 2: Representative Cure Characteristics of NR Formulations at 160°C

Parameter
Formulation 1
(Control)

Formulation 2 (0.2
phr DOTG)

Formulation 3 (0.4
phr DOTG)

Scorch Time, t_s2_

(min)
4.2 3.5 2.8

Optimum Cure Time,

t_90_ (min)
10.5 8.0 6.5

Minimum Torque,

M_L_ (dNm)
1.5 1.6 1.7

Maximum Torque,

M_H_ (dNm)
18.0 20.5 22.5

Cure Rate Index (CRI) 15.9 22.2 27.0

2.5. Vulcanization and Testing of Physical Properties

Vulcanization: Cure sheets of the rubber compounds in a compression molding press at the

vulcanization temperature (160°C) for their respective optimum cure times (t_90_).

Physical Testing: After vulcanization, the following physical properties should be tested

according to relevant ASTM standards:

Tensile Strength (ASTM D412)

Modulus at 300% Elongation (ASTM D412)

Elongation at Break (ASTM D412)

Hardness (Shore A) (ASTM D2240)
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Table 3: Representative Physical Properties of NR Vulcanizates

Property
Formulation 1
(Control)

Formulation 2 (0.2
phr DOTG)

Formulation 3 (0.4
phr DOTG)

Tensile Strength

(MPa)
24 27 29

Modulus at 300%

(MPa)
11 14 17

Elongation at Break

(%)
580 540 500

Hardness (Shore A) 62 65 68
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Caption: Experimental workflow for rubber vulcanization using DOTG.
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Caption: Simplified signaling pathway of the DOTG-accelerated vulcanization system.
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Caption: Logical relationships of increasing DOTG concentration on vulcanizate properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for N-o-tolyl-guanidine
in Rubber Vulcanization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348334#protocol-for-using-n-o-tolyl-guanidine-in-
rubber-vulcanization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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